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Introduction

Denture relining is a common procedure to improve the fit and retention of a denture by adding
a new layer of material to its tissue-bearing surface.[1] The dimensional accuracy of the relining
material is a critical factor for the clinical success of the procedure.[2][3] Dimensional changes,
such as shrinkage during polymerization, can lead to a poor fit, causing discomfort to the
patient and compromising the function of the prosthesis.[4]

Truliner® is a brand of hard, chairside denture reline material. This document provides detailed
protocols for researchers and dental professionals to measure the dimensional accuracy of
dentures relined with Truliner®. The protocols described are based on common methodologies
found in dental materials research and are designed to provide a framework for in vitro
evaluation.

Materials and Equipment
2.1 Materials:

e Truliner® Original (PMMA-based) or New Truliner® (PEMA-based) reline material[5][6][7][8]
[°]

» Pre-fabricated maxillary edentulous denture bases (e.g., heat-cured PMMA)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1166193?utm_src=pdf-interest
https://jids.mui.ac.ir/article_31961.html
https://pubmed.ncbi.nlm.nih.gov/25728097/
https://www.researchgate.net/publication/273066237_Evaluation_of_linear_dimensional_accuracy_of_hard_chairside_and_laboratory_heat_cure_reline_resins_at_different_time_intervals_after_processing
https://pubmed.ncbi.nlm.nih.gov/9710829/
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://dental.keystoneindustries.com/product/new-truliner/
https://cargus.com/original-truliner-bosworth
https://dental.keystoneindustries.com/product/original-truliner/
https://www.dentalcompare.com/4893-Chairside-Hard-Reline-Materials/34974-Original-Truliner-174/
https://www.tdsc.com/All-Categories/Dental-Supplies/Laboratory-Products/Acrylics/Reline-Materials/Original-Truliner-Relining-Material-Standard-Kit/p/260260-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Master model (e.g., Type IV dental stone or a stainless steel cast)[10]

Low-viscosity silicone impression material (as a measuring medium)[10][11]

Distilled water for storage

Separating medium

2.2 Equipment:

High-resolution 3D scanner or a traveling microscope[4]

 Digital caliper[1]

» Profile projector[2]

e Mixing spatula and cup

o Denture processing flasks (optional, for specimen fabrication)

e Pressure pot (recommended for curing Truliner® to reduce porosity)[7]
o Thermostatically controlled water bath

e Analytical balance

Experimental Protocols

Two primary methods for measuring dimensional accuracy are presented: a linear
measurement technique and a 3D surface analysis technique.

3.1 Protocol 1: Linear Dimensional Change Measurement

This protocol measures the change in distance between fixed reference points on the denture
base before and after relining.

3.1.1 Specimen Preparation:

» Select a standardized maxillary edentulous master model.[1]
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o Fabricate a set of identical denture bases on duplicated casts of the master model.

e On the occlusal surface of each denture base, create four reference points with a fine bur or
marker: one on each canine eminence (A, B) and one on each second molar region (C, D).

[1]

» To create a uniform space for the reline material, adapt a 1.5-2.0 mm thick wax spacer onto
the tissue-bearing surface of the master model.[1]

3.1.2 Baseline Measurement:
e Seat a denture base firmly on the master model (without the wax spacer).

o Using a digital caliper or a traveling microscope, measure the linear distances between the
reference points (e.g., A-B, C-D, A-C, B-D).

o Repeat each measurement three times and calculate the mean for each distance.[1] Record
these as the baseline measurements.

3.1.3 Relining Procedure with Truliner®:

o Prepare the intaglio surface of the denture base by lightly roughening it and applying a
bonding agent if recommended by the manufacturer.

e Mix the Truliner® powder and liquid according to the manufacturer's instructions.
e Apply the mixed resin to the tissue surface of the denture base.

o Seat the denture onto the master model (with the wax spacer now removed). Apply
consistent, moderate pressure to ensure even flow of the material.

* Remove the denture at the doughy stage as per the manufacturer's guidelines.[7]

e To minimize porosity and optimize the cure, place the denture in a pressure pot containing
warm water for the recommended time.[7]

 After curing is complete, carefully remove any excess material from the denture flanges.
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3.1.4 Post-Reline Measurement:

o After 24 hours of storage in distilled water at 37°C, repeat the linear measurements between
the reference points as described in section 3.1.2.

o Calculate the percentage of dimensional change for each distance using the formula:

o Percentage Change = [(Post-reline measurement - Baseline measurement) / Baseline
measurement] x 100

3.2 Protocol 2: 3D Gap Analysis

This protocol evaluates the fit of the relined denture by measuring the thickness of a silicone
layer between the denture and the master model.[10][11]

3.2.1 Specimen Preparation and Relining:
e Prepare and reline the denture bases as described in sections 3.1.1 and 3.1.3.
3.2.2 Gap Measurement:

o Apply a thin, uniform layer of low-viscosity silicone impression material to the tissue surface
of the relined denture.[10]

o Seat the denture onto the master model and apply a constant load (e.g., 20 N) for 5 minutes
to allow the silicone to set.[11]

e Once the silicone has polymerized, carefully remove the denture with the silicone layer
attached. The silicone layer represents the gap between the relined denture and the master
model.

e Section the silicone layer at predetermined locations (e.g., midline, crest of the ridge,
posterior palatal seal area).

e Measure the thickness of the silicone at specific points on each section using a measuring
microscope or a 3D scanner.[10]

3.2.3 Data Analysis:
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e Calculate the mean gap thickness for different regions of the denture (e.g., anterior,

posterior, palatal).

 Statistical analysis, such as a one-way ANOVA, can be used to compare the dimensional

accuracy of Truliner® with other reline materials.[2]

Data Presentation

Quantitative data from studies on hard reline materials indicate that dimensional changes
occur, typically in the form of shrinkage. While specific data for Truliner® was limited in the
search results, the tables below summarize findings for similar hard chairside reline materials,

which can serve as a comparative baseline.

Table 1: Linear Dimensional Shrinkage of Hard Reline Resins

Time Interval Material Type Mean Shrinkage (mm)
After Processing (0O hr) Chairside Reline Resins -0.128 to -0.310[2][3]
After 4 Days Chairside Reline Resins -0.168 to -0.296[2][3]
After 2 Months Chairside Reline Resins -0.018 to -0.216[2][3]

Data synthesized from studies comparing various chairside and laboratory heat-cured resins.
Chairside resins generally showed less shrinkage than laboratory resins.[2][3]

Table 2: Regional Gap Measurements After Relining

Denture Area Relining Method Mean Gap (pm)
) Chairside
Posterior Palatal Seal . 137.62[10]
Autopolymerizing
Posterior Palatal Seal Laboratory Heat-Polymerizing 192.35[10]
Alveolar Ridge Crest Autopolymerizing Resin 247.0[11]

Data from studies evaluating the fit of different relining methods. Autopolymerizing chairside
methods often result in smaller gaps compared to laboratory heat-cured methods.[10][12]
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Visualizations

The following diagrams illustrate the experimental workflows for measuring dimensional
accuracy.
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Caption: Workflow for Linear Dimensional Change Measurement.
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Caption: Workflow for 3D Gap Analysis using Silicone Medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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